4-[(2-biphenylylamino)carbonyl]phenyl propionate

• IUPAC Name: [4-[(2-phenylphenyl)carbamoyl]phenyl] propanoate
• InChI: InChI=1S/C22H19NO3/c1-2-21(24)26-18-14-12-17(13-15-18)22(25)23-20-11-7-6-10-19(20)16-8-4-3-5-9-16/h3-15H,2H2,1H3,(H,23,25)
• InChI Key: HCORAUQKNCBJBO-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C3=CC=CC=C3
• Molecular Formula: C22H19NO3
• Molecular Weight: 345.4 g/mol

Description

4-[(2-biphenylylamino)carbonyl]phenyl propionate, also known as BPAP, is a chemical compound that has been studied for its potential use as a treatment for various neurological disorders. BPAP has been found to have unique properties that make it a promising candidate for further research.

Mechanism of Action

4-[(2-biphenylylamino)carbonyl]phenyl propionate is believed to work by increasing the levels of dopamine and other neurotransmitters in the brain. It has been found to bind to and activate dopamine receptors, leading to increased dopamine release. This mechanism of action is similar to that of other drugs used to treat Parkinson's disease.
Biochemical and Physiological Effects:
4-[(2-biphenylylamino)carbonyl]phenyl propionate has been found to have a number of biochemical and physiological effects in animal models. It has been found to increase the levels of dopamine and other neurotransmitters in the brain, as well as to improve cognitive function and motor function.

Advantages and Limitations for Lab Experiments

One advantage of 4-[(2-biphenylylamino)carbonyl]phenyl propionate as a research tool is that it has been found to have neuroprotective effects and to improve cognitive function in animal models. This makes it a promising candidate for further research into the treatment of neurological disorders. However, one limitation is that the synthesis of 4-[(2-biphenylylamino)carbonyl]phenyl propionate can be complex and time-consuming, which may make it difficult to produce in large quantities for use in experiments.

Future Directions

There are a number of potential future directions for research on 4-[(2-biphenylylamino)carbonyl]phenyl propionate. One area of interest is the potential use of 4-[(2-biphenylylamino)carbonyl]phenyl propionate in the treatment of Parkinson's disease. Another area of interest is the potential use of 4-[(2-biphenylylamino)carbonyl]phenyl propionate in the treatment of depression and other mood disorders. Additionally, further research is needed to fully understand the mechanism of action of 4-[(2-biphenylylamino)carbonyl]phenyl propionate and to identify any potential side effects or limitations of its use.

Synthesis Methods

4-[(2-biphenylylamino)carbonyl]phenyl propionate can be synthesized through a multi-step process involving the reaction of various chemicals. One common method involves the reaction of 4-aminobenzophenone with 2-bromobiphenyl, followed by the reaction of the resulting product with propionic anhydride.

Scientific Research Applications

4-[(2-biphenylylamino)carbonyl]phenyl propionate has been studied for its potential use in treating a variety of neurological disorders, including Parkinson's disease, Alzheimer's disease, and depression. It has been found to have neuroprotective effects and to improve cognitive function in animal models.